Cas no 2228813-07-6 (tert-butyl N-4-(dimethylamino)-1-oxobutan-2-ylcarbamate)

• Product Name: tert-butyl N-4-(dimethylamino)-1-oxobutan-2-ylcarbamate
• CAS No: 2228813-07-6
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 5937610
• PubChem ID: 165623562
• Update Time: 2025-11-04

tert-butyl N-4-(dimethylamino)-1-oxobutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(dimethylamino)-1-oxobutan-2-ylcarbamate
• EN300-1902014
• 2228813-07-6
• tert-butyl N-[4-(dimethylamino)-1-oxobutan-2-yl]carbamate

• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)12-9(8-14)6-7-13(4)5/h8-9H,6-7H2,1-5H3,(H,12,15)
• InChI Key： LVPVIXOTLRQKMT-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)CCN(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-(dimethylamino)-1-oxobutan-2-ylcarbamate

tert-butyl N-4-(dimethylamino)-1-oxobutan-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-(dimethylamino)-1-oxobutan-2-ylcarbamate, identified by the CAS number 2228813-07-6, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a tert-butyl group with a carbamate moiety and a dimethylamino substituent. The molecule's structure is particularly interesting due to the presence of the dimethylamino group, which can influence its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound in various applications, particularly in the realm of drug discovery. The dimethylamino group, being a strong electron-donating substituent, can enhance the molecule's ability to interact with biological targets. This makes it a promising candidate for further exploration in medicinal chemistry. Researchers have also investigated the synthesis of this compound, focusing on optimizing reaction conditions to achieve higher yields and purities.

The synthesis of tert-butyl N-4-(dimethylamino)-1-oxobutan-2-ylcarbamate typically involves multi-step reactions, often starting from readily available starting materials. One common approach is the condensation of a suitable amine with a carbonyl compound, followed by carbamate formation. The use of catalytic systems and advanced purification techniques has significantly improved the efficiency of these reactions.

In terms of applications, this compound has shown potential in materials science as well. Its structure lends itself to being used as a precursor for more complex molecules or as an intermediate in polymer synthesis. The tert-butyl group provides steric bulk, which can be advantageous in certain polymerization reactions, enhancing the material's mechanical properties.

Recent advancements in computational chemistry have also enabled researchers to model the behavior of this compound under various conditions. Molecular dynamics simulations have provided insights into its stability, solubility, and interactions with other molecules. These studies are crucial for understanding how this compound might behave in real-world applications.

Moreover, the environmental impact of synthesizing and using this compound has been a topic of interest. Researchers are exploring greener synthetic methods that minimize waste and reduce energy consumption. This aligns with the growing trend toward sustainable chemistry practices.

In conclusion, tert-butyl N-4-(dimethylamino)-1-oxobutan-2-ylcarbamate is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new findings emerge, this compound is likely to play an increasingly important role in both academic and industrial settings.